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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601 Get Quote

Introduction

2-Allyloxyethanol, also known as ethylene glycol monoallyl ether, is a chemical intermediate

with the CAS number 111-45-5.[1][2] Its molecular formula is C5H10O2, and it has a molecular

weight of 102.13 g/mol .[1][2] This document serves as a comprehensive technical guide for

researchers, scientists, and drug development professionals, consolidating critical safety data

from various Safety Data Sheets (SDS). It details the substance's physical and chemical

properties, toxicological profile, hazards, and emergency procedures. The guide includes

structured data tables for clarity, descriptions of experimental protocols, and visualizations of

key safety workflows and relationships.

Physical and Chemical Properties
2-Allyloxyethanol is a combustible liquid.[3] Its key physical and chemical properties are

summarized below.
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Property Value Source

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

Appearance Liquid [3]

Boiling Point 159 °C (lit.) [1][4]

Density 0.955 g/mL at 25 °C (lit.) [1][4]

Flash Point 66 °C (150.8 °F) - closed cup [4][5]

Refractive Index n20/D 1.436 (lit.) [4]

Vapor Pressure 0.9±0.6 mmHg at 25°C [6]

Stability
Stable under recommended

storage conditions.
[1][3]

Toxicological Profile
The toxicological data for 2-allyloxyethanol indicates potential for acute toxicity, irritation, and

specific target organ effects. The chemical and toxicological properties have not been

thoroughly investigated.[1]

Acute Toxicity
The primary quantitative toxicological data available are from animal studies.

Metric Species Route Value Source

LD50 Rat Oral 3050 mg/kg [1][3]

LD50 Mouse Intraperitoneal 250 mg/kg [3]

Symptoms observed in rats following oral administration include ataxia, cyanosis, and a

decrease in body temperature.[1]

Irritation and Sensitization
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Skin Irritation: Causes skin irritation. Tests on rabbits showed a moderate irritation effect.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3] Symptoms of exposure can include

a burning sensation, coughing, wheezing, laryngitis, and shortness of breath.[1][3]

Skin Sensitization: No data available.[1]

Carcinogenicity and Mutagenicity
Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Germ Cell Mutagenicity: No data available.[1]

Exposure Thresholds
A study evaluated the maximum permissible concentration in atmospheric air, determining the

following thresholds.

Threshold Type Value Source

Irritable Concentration 0.68 mg/m³ [6]

Chronic Effect 0.075 mg/m³ [6]

Hazard Identification and Classification
2-Allyloxyethanol is classified as a hazardous substance. The GHS classifications from

aggregated sources are listed below.
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Hazard Class GHS Code Description Source

Flammable Liquids H227 Combustible liquid [3]

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][3]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage / Causes

serious eye irritation

[2][4]

STOT - Single

Exposure
H335

May cause respiratory

irritation
[2][3]

The relationship between these hazards and the required personal protective equipment (PPE)

is crucial for safe handling.

Identified Hazards Required Personal Protective Equipment

Skin Irritation Protective Gloves

Serious Eye Irritation Tightly Fitting Safety Goggles / Faceshield

Respiratory Irritation Approved Respirator (if vapors/mist present)

Combustible Liquid Handle away from heat/sparks/flames

Click to download full resolution via product page
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Figure 1: Relationship between hazards and required PPE.

Experimental Protocols
Safety Data Sheets summarize the results of standardized toxicological tests but do not

typically include detailed experimental protocols. The cited LD50 value is likely derived from a

standardized procedure, such as the OECD Test Guideline 401 (Acute Oral Toxicity). A

representative methodology is described below.

Methodology: Acute Oral Toxicity (LD50) Study
Objective: To determine the median lethal dose (LD50) of 2-allyloxyethanol in a rodent model

(e.g., rats) following a single oral administration.

Procedure:

Animal Selection: Healthy, young adult laboratory rats of a single strain are selected. They

are acclimatized to laboratory conditions for at least 5 days before the study.

Housing: Animals are housed in controlled conditions (temperature, humidity, light cycle) with

free access to standard laboratory diet and water.

Dose Preparation: The test substance, 2-allyloxyethanol, is prepared at various

concentrations, typically diluted in a suitable vehicle if necessary.

Administration: Prior to dosing, animals are fasted overnight. The substance is administered

in a single dose by gavage using a stomach tube. A control group receives the vehicle only.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiratory and circulatory systems, autonomic and central nervous system

activity, and behavior patterns), and body weight changes.[1] Observations are frequent on

the day of dosing and at least daily thereafter for 14 days.

Data Analysis: The LD50 is calculated using a standard statistical method (e.g., Probit

analysis) based on the mortality observed at different dose levels.
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Preparation Phase

Experimental Phase

Analysis Phase

Select healthy, young adult rats

Acclimatize animals to lab conditions (≥5 days)

Fast animals overnight before dosing

Administer single oral dose via gavage

Observe frequently for clinical signs on Day 1

Observe daily for 14 days (mortality, weight)

Perform gross necropsy on all animals

Calculate LD50 value using statistical methods

Click to download full resolution via product page

Figure 2: Generalized workflow for an acute oral toxicity (LD50) study.
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Emergency Procedures
Proper response in an emergency is critical to mitigate harm. The following workflows outline

procedures for first aid and accidental release.

First Aid Measures
In case of exposure, follow the steps outlined below. Always consult a physician and show

them the Safety Data Sheet.[1]

Inhalation Skin Contact Eye Contact Ingestion

Exposure

Move person into fresh air

 Inhaled 

Wash off with soap and plenty of water

 Skin Contact 

Rinse thoroughly with plenty of water for at least 15 minutes

 Eye Contact 

Do NOT induce vomiting

 Swallowed 

If not breathing, give artificial respiration

Consult a physician

Consult a physician Consult a physician Rinse mouth with water

Never give anything by mouth to an unconscious person

Consult a physician

Click to download full resolution via product page

Figure 3: First aid procedures for 2-allyloxyethanol exposure.

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Unsuitable Extinguishing Media: Do NOT use a water jet.[1]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides.[1] Vapors may form explosive mixtures with air.[7]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
A systematic approach is required to safely manage spills.
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Spill Detected

Evacuate personnel to safe areas Remove all sources of ignition
(heat, sparks, flames)

Ensure adequate ventilation

Wear personal protective equipment
(gloves, goggles, respirator)

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

Contain and collect with non-combustible absorbent material
(sand, earth, vermiculite)

Use non-sparking tools to collect absorbed material

Place in suitable, closed containers for disposal
according to local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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